Cas no 898785-19-8 (2-[(3-fluoro-4-methoxy-phenyl)methyl]-1,3-dioxolane)

• Product Name: 2-[(3-fluoro-4-methoxy-phenyl)methyl]-1,3-dioxolane
• CAS No: 898785-19-8
• MF: C₁₁H₁₃FO₃
• MW: 212.217527151108
• MDL: MFCD08064178
• CID: 1945543
• PubChem ID: 24727787
• Update Time: 2025-04-21

2-[(3-fluoro-4-methoxy-phenyl)methyl]-1,3-dioxolane Chemical and Physical Properties

Names and Identifiers

• 3-FLUORO-4-METHOXY (1,3-DIOXOLAN-2-YLMETHYL)BENZENE
• 2-[(3-fluoro-4-methoxy-phenyl)methyl]-1,3-dioxolane
• LogP
• 2-[(3-fluoro-4-methoxyphenyl)methyl]-1,3-dioxolane
• 898785-19-8
• DTXSID50645889
• MFCD08064178
• AKOS016023322
• 3-fluoro-4-methoxy(1,3-dioxolan-2-ylmethyl)benzene

• MDL： MFCD08064178
• Inchi： 1S/C11H13FO3/c1-13-10-3-2-8(6-9(10)12)7-11-14-4-5-15-11/h2-3,6,11H,4-5,7H2,1H3
• InChI Key： SGJFOUYQEFAAJM-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)CC1OCCO1)OC

Computed Properties

• Exact Mass: 212.08500
• Monoisotopic Mass: 212.08487243Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 27.7Ų

Experimental Properties

• PSA: 27.69000
• LogP: 1.74970